Cas no 586992-90-7 (2-amino-1-(2-fluorophenyl)-N-propyl-1H-pyrrolo2,3-bquinoxaline-3-carboxamide)

• Product Name: 2-amino-1-(2-fluorophenyl)-N-propyl-1H-pyrrolo2,3-bquinoxaline-3-carboxamide
• CAS No: 586992-90-7
• MF: C₂₀H₁₈FN₅O
• MW: 363.388226985931
• CID: 5436151
• Update Time: 2025-05-19

2-amino-1-(2-fluorophenyl)-N-propyl-1H-pyrrolo2,3-bquinoxaline-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(2-fluorophenyl)-N-propylpyrrolo[3,2-b]quinoxaline-3-carboxamide
• 1H-Pyrrolo[2,3-b]quinoxaline-3-carboxamide, 2-amino-1-(2-fluorophenyl)-N-propyl-
• 2-amino-1-(2-fluorophenyl)-N-propyl-1H-pyrrolo2,3-bquinoxaline-3-carboxamide

• Inchi： 1S/C20H18FN5O/c1-2-11-23-20(27)16-17-19(25-14-9-5-4-8-13(14)24-17)26(18(16)22)15-10-6-3-7-12(15)21/h3-10H,2,11,22H2,1H3,(H,23,27)
• InChI Key： OIRCHJRUHZMYRC-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)N=C2C(C(NCCC)=O)=C(N)N(C3=CC=CC=C3F)C=12

Additional information on 2-amino-1-(2-fluorophenyl)-N-propyl-1H-pyrrolo2,3-bquinoxaline-3-carboxamide

Comprehensive Guide to 2-amino-1-(2-fluorophenyl)-N-propyl-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide (CAS No. 586992-90-7)

2-amino-1-(2-fluorophenyl)-N-propyl-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide (CAS 586992-90-7) is a specialized heterocyclic compound with significant potential in pharmaceutical research and development. This pyrroloquinoxaline derivative has garnered attention due to its unique structural features and promising biological activities. Researchers are particularly interested in its role as a potential kinase inhibitor, which aligns with current trends in targeted cancer therapies and neurological disorder treatments.

The molecular structure of 2-amino-1-(2-fluorophenyl)-N-propyl-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide combines several pharmacologically important motifs: a fluorophenyl group, a pyrroloquinoxaline core, and a propyl carboxamide side chain. This combination makes it particularly valuable for structure-activity relationship (SAR) studies in medicinal chemistry. The presence of the fluorine atom at the ortho position of the phenyl ring enhances the compound's metabolic stability and membrane permeability, key factors in drug development.

Recent studies have explored the potential of 586992-90-7 as a modulator of various biological pathways. Its pyrroloquinoxaline scaffold resembles several known bioactive compounds, making it a candidate for investigating central nervous system (CNS) disorders and inflammatory conditions. The scientific community is particularly interested in how the 2-fluorophenyl substitution affects the compound's binding affinity to various protein targets, a hot topic in contemporary drug discovery research.

The synthesis of 2-amino-1-(2-fluorophenyl)-N-propyl-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide typically involves multi-step organic reactions, with the pyrroloquinoxaline core being constructed through condensation reactions followed by functional group modifications. The propyl carboxamide moiety is usually introduced in later stages of synthesis. Researchers are actively developing more efficient synthetic routes to this compound, as reflected in recent publications on heterocyclic chemistry methodologies.

In terms of physical properties, CAS 586992-90-7 typically appears as a solid with moderate solubility in common organic solvents. Its molecular weight and logP value suggest favorable characteristics for potential drug development, fitting within the preferred ranges for orally bioavailable compounds. These properties make it particularly interesting for researchers working on blood-brain barrier penetration, a crucial factor in developing treatments for neurological conditions.

The potential applications of 2-amino-1-(2-fluorophenyl)-N-propyl-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide extend beyond pharmaceutical research. Some studies have explored its use as a fluorescent probe due to the inherent photophysical properties of the pyrroloquinoxaline system. This dual functionality (biological activity and fluorescence) makes it valuable for theranostic applications, combining therapy and diagnostics - a growing field in precision medicine.

From a commercial perspective, 586992-90-7 remains primarily a research chemical, with limited large-scale production. However, the growing interest in kinase-targeted therapies and CNS drug development has increased demand for such specialized compounds. Suppliers typically offer it in milligram to gram quantities for research purposes, with purity levels crucial for reliable experimental results.

Safety considerations for handling 2-amino-1-(2-fluorophenyl)-N-propyl-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide follow standard laboratory protocols for research chemicals. While comprehensive toxicological data may be limited, researchers should employ appropriate personal protective equipment (PPE) when working with this compound, especially given its potential biological activity. Proper storage conditions typically recommend protection from light and moisture to maintain stability.

The future research directions for CAS 586992-90-7 appear promising, particularly in the context of personalized medicine and targeted drug delivery systems. Its structural features make it amenable to various modifications, allowing medicinal chemists to explore numerous derivatives. Current trends suggest growing interest in combining such compounds with nanotechnology platforms for enhanced therapeutic efficacy and reduced side effects.

For researchers seeking alternatives or related compounds, several structural analogs of 2-amino-1-(2-fluorophenyl)-N-propyl-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide exist in scientific literature. These include variations in the phenyl substituents, alkyl chain length on the carboxamide, and modifications to the pyrroloquinoxaline core. Such derivatives are valuable for comprehensive SAR studies and may offer improved pharmacological profiles.

In conclusion, 586992-90-7 represents an important building block in modern medicinal chemistry, particularly for researchers investigating kinase inhibition and CNS-targeted therapies. Its unique combination of structural features and potential biological activities make it a compound of significant interest in both academic and industrial research settings. As the field of precision medicine continues to evolve, compounds like 2-amino-1-(2-fluorophenyl)-N-propyl-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide will likely play increasingly important roles in drug discovery and development.